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Executive Summary
This technical guide provides a comprehensive overview of the current scientific understanding

of the pharmacological profile of Eleutheroside C. Despite extensive literature searches, it is

crucial to note that detailed experimental data on the specific pharmacological activities,

mechanisms of action, and quantitative biological effects of Eleutheroside C are exceptionally

limited. The majority of research on eleutherosides has concentrated on Eleutheroside B

(syringin) and Eleutheroside E. This document summarizes the available information on

Eleutheroside C, including its chemical identity and its documented presence in various plant

species. The significant gaps in the existing research are also highlighted, underscoring the

need for future investigation into the therapeutic potential of this compound.

Introduction
Eleutherosides are a diverse group of chemical compounds isolated from the roots of

Eleutherococcus senticosus (Siberian ginseng), a plant with a long history of use in traditional

medicine for its adaptogenic properties. While several eleutherosides have been the subject of

pharmacological studies, Eleutheroside C remains one of the least characterized. This guide

aims to collate and present the sparse information available for Eleutheroside C to serve as a

foundational resource for the scientific community.
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Chemical Identity
Eleutheroside C is chemically identified as Ethyl α-D-galactoside.[1][2][3] Its structure consists

of an ethyl group linked to a galactose sugar molecule via an α-glycosidic bond.

Table 1: Chemical and Physical Properties of Eleutheroside C (Ethyl α-D-galactopyranoside)

Property Value Reference

Molecular Formula C8H16O6 [4]

Molecular Weight 208.21 g/mol [4]

CAS Number 15486-24-5 [2]

Synonyms
Ethyl α-D-galactopyranoside,

Eleutheroside C
[1][3]

Natural Occurrence
Eleutheroside C has been identified as a constituent of several plant species, including:

Eleutherococcus senticosus(Siberian Ginseng): While present, it is not one of the major or

most studied eleutherosides in this plant.[5]

Polianthes tuberosa(Tuberose): It has been isolated from the bulbs of this plant.[1][2]

Eleutherine bulbosa(Mill.) Urb.: This compound has been identified in extracts of the bulb of

this plant.[6]

Justicia adhatoda.[3]

Rubus niveus.[3]

Pharmacological Profile: Current State of Research
Direct experimental research on the pharmacological effects of isolated Eleutheroside C is

scarce. The available information is largely indirect or predictive.
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Network Pharmacology Predictions
A network pharmacology study on the anticancer potential of Eleutherine bulbosa extract

identified Eleutheroside C as one of the constituent compounds.[6] This computational study

predicted potential interactions with several protein targets, though these predictions await

experimental validation.

Biological Activity of a Structurally Similar Compound
Research on a structurally similar compound, ethyl α-d-glucopyranoside, has demonstrated

biological activity in the context of skin health. A study on human dermal fibroblasts found that

ethyl α-d-glucopyranoside increased cell proliferation and the production of collagen I.[7][8][9]

[10] This suggests that simple alkyl glycosides may possess bioactive properties. However, it is

important to emphasize that these findings relate to a glucoside, not the galactoside

Eleutheroside C, and direct extrapolation of these activities is not scientifically valid without

experimental confirmation.

Experimental Protocols
Due to the lack of published experimental studies specifically investigating the pharmacological

profile of Eleutheroside C, no detailed experimental protocols can be provided at this time.

Signaling Pathways
There is currently no direct experimental evidence elucidating the signaling pathways

modulated by Eleutheroside C.

Quantitative Data
A comprehensive search of scientific literature did not yield any quantitative data from in vitro or

in vivo studies on the pharmacological effects of Eleutheroside C.

Discussion and Future Directions
The information gap concerning the pharmacological profile of Eleutheroside C is a significant

limitation in the comprehensive understanding of the bioactivity of Eleutherococcus senticosus

and other medicinal plants in which it is found. While computational predictions provide a

starting point, they are no substitute for empirical research.
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Future research efforts should focus on the following areas:

Isolation and Purification: Development of efficient methods for the isolation and purification

of Eleutheroside C in sufficient quantities for pharmacological testing.

In Vitro Screening: A broad-based in vitro screening of Eleutheroside C to identify potential

biological activities, such as anti-inflammatory, antioxidant, neuroprotective, metabolic, and

anticancer effects.

Mechanism of Action Studies: Upon identification of a significant biological activity, further

studies should be conducted to elucidate the underlying mechanism of action, including the

identification of molecular targets and signaling pathways.

In Vivo Studies: Following promising in vitro results, in vivo studies in appropriate animal

models will be necessary to evaluate the efficacy, safety, and pharmacokinetic profile of

Eleutheroside C.

Conclusion
In conclusion, the pharmacological profile of Eleutheroside C remains largely unexplored.

While its chemical structure and natural sources have been identified, there is a profound lack

of experimental data regarding its biological activities and mechanisms of action. The

information available on a structurally similar compound suggests that it may possess

bioactivity, warranting further investigation into Eleutheroside C itself. This technical guide

serves to highlight the current knowledge void and to strongly encourage focused research to

uncover the potential therapeutic value of this understudied natural compound. For researchers

and drug development professionals, Eleutheroside C represents an untapped resource with

the potential for novel pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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